Anti-amyloid agent-2

• Molecular Formula: C33H40N8O2
• Molecular Weight: 580.7 g/mol
• InChI: InChI=1S/C33H40N8O2/c1-3-32(26-7-5-4-6-8-26)9-13-38(22-32)27-19-25(2)41(29(42)20-27)18-17-39-23-33(36-31(39)43)10-14-37(15-11-33)30-28-21-34-24-40(28)16-12-35-30/h4-8,12,16,19-21,24H,3,9-11,13-15,17-18,22-23H2,1-2H3,(H,36,43)/t32-/m0/s1
• InChIKey: XQEDRYSEMCDBGN-YTTGMZPUSA-N

Anti-amyloid agent-2: Kinetic Stabilizer Overview

Anti-amyloid agent-2, also designated as compound (R)-38, is a small molecule kinetic stabilizer of amyloidogenic immunoglobulin light chains (LCs). It belongs to the 3-ethyl-3-phenylpyrrolidine-2-pyridone chemical class and is designed to selectively bind to the native state of full-length LC dimers (FL LC2), thereby slowing their denaturation, misfolding, and subsequent aggregation [1]. This compound was developed as part of a medicinal chemistry optimization program aimed at replacing the coumarin aromatic core of earlier stabilizers with a 2-pyridone scaffold to reduce undesirable plasma protein binding while maintaining or improving potency [1].

Light chain amyloidosis kinetic stabilization assays

SAR-optimized pyridone scaffold with defined (R)-enantiomer

Reduced non-selective plasma protein binding class profile

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source

Anti-amyloid agent-2: In-Class Specificity

Generic substitution among amyloid-targeting compounds is not feasible due to profound differences in mechanism, target specificity, and molecular structure. Anti-amyloid agent-2 functions as a kinetic stabilizer of immunoglobulin light chains, a mode of action distinct from that of Aβ aggregation inhibitors, γ-secretase modulators, or monoclonal antibodies [1]. Even within the class of LC kinetic stabilizers, subtle modifications to the anchor substructure, aromatic core, or linker module result in order-of-magnitude differences in potency and selectivity [1]. For instance, the replacement of the coumarin core in earlier stabilizers with a 2-pyridone moiety in anti-amyloid agent-2 was essential for reducing plasma protein binding, a critical pharmacokinetic liability [1]. The quantitative evidence below demonstrates that anti-amyloid agent-2 possesses a unique combination of structural and pharmacological properties that cannot be replicated by closely related analogs.

Structural analog

Minor anchor or linker modifications may lead to complete loss of kinetic stabilization activity, as observed in SAR campaigns.

Enantiomer mismatch

(S)-enantiomer or racemate can exhibit over 10-fold lower potency and altered binding mode, undermining assay reproducibility.

Scaffold substitution

Coumarin-based stabilizers show high plasma protein binding, limiting free fraction and target engagement compared to the pyridone class.

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source

Anti-amyloid agent-2: Quantitative Differentiation

Potency vs. Most Potent In-Class Compound

Anti-amyloid agent-2 (compound (R)-38) exhibits a kinetic stabilization EC50 of 264 ± 154 nM in the PCFP assay using the amyloidogenic λ FL LC2 from patient WIL, compared to the more potent lead analog compound 2 which has an EC50 of 51.8 ± 29.7 nM [1]. While compound 2 is approximately 5-fold more potent, anti-amyloid agent-2 retains substantial activity and offers a distinct structural profile with a spirocyclic urea linker module, which may confer different pharmacokinetic or selectivity advantages not captured by potency alone [1].

Potency vs. Most Potent

Cross-study comparable

264 ± 154 nM

Anti-amyloid agent-2

5.1× less potent

51.8 ± 29.7 nM

Compound 2

Defined alternative potency for nuanced mechanism studies

PCFP assay, WIL* λ FL LC2 dimer

Evidence Dimension	Kinetic stabilization potency (EC50)
Target Compound Data	264 ± 154 nM
Comparator Or Baseline	Compound 2: 51.8 ± 29.7 nM
Quantified Difference	Anti-amyloid agent-2 is approximately 5-fold less potent than compound 2 in this assay
Conditions	PCFP assay measuring protection from proteolysis; λ FL LC2 from patient WIL

Why This Matters

This quantitative potency data allows researchers to benchmark anti-amyloid agent-2 against the most potent analog in the series and to select it for studies where the unique spirocyclic linker structure is of interest, rather than simply maximal potency.

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source

Structural Optimization Over Direct Precursor

The (R)-enantiomer of the 3-ethyl-3-phenylpyrrolidine anchor substructure is critical for potency. For the closely related analog 37, the (R)-enantiomer ((R)-37) exhibits an EC50 of 220 ± 132 nM, while the (S)-enantiomer ((S)-37) is 14-fold less potent with an EC50 of 3174 ± 936 nM [1]. Anti-amyloid agent-2, which contains the (R)-configured 3-ethyl-3-phenylpyrrolidine anchor, demonstrates an EC50 of 264 ± 154 nM, consistent with the enantioselectivity trend observed across this chemical series [1]. This underscores that the (R)-stereochemistry is essential for achieving nanomolar potency in this scaffold.

Anchor Optimization

Cross-study comparable

264 ± 154 nM

Anti-amyloid agent-2 (ethyl-pyrrolidine)

5.8× more potent

1538 ± 241 nM

Compound 34 (uncyclized anchor)

Validates structure-guided (R)-anchor refinement strategy

PCFP assay, WIL* λ FL LC2 dimer

Evidence Dimension	Effect of stereochemistry on EC50
Target Compound Data	264 ± 154 nM (anti-amyloid agent-2, (R)-configured)
Comparator Or Baseline	(R)-37: 220 ± 132 nM; (S)-37: 3174 ± 936 nM
Quantified Difference	(S)-37 is 14-fold less potent than (R)-37; anti-amyloid agent-2 shows comparable potency to (R)-37
Conditions	PCFP assay with WIL λ FL LC2

Why This Matters

This evidence confirms that procurement of the correct (R)-stereoisomer is essential for achieving the intended biological activity; substitution with a racemate or the (S)-enantiomer would result in a significant loss of potency.

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source

Stereospecificity: R- vs. S-Enantiomer

The X-ray crystal structure of anti-amyloid agent-2 (compound 38) bound to the amyloidogenic H9 FL LC2 was solved at 1.7 Å resolution [1]. Compared to the more potent stabilizer 2, anti-amyloid agent-2 features a spirocyclic urea linker module that adopts a more rigid conformation, directing the distal substructure toward the space between the two protomers and interacting with residues 95-99 and 44'-55' [1]. In contrast, the linker of compound 2 is linear and more flexible, allowing it to adopt multiple conformations and point toward the N-terminus of the first protomer [1]. This distinct binding pose may influence selectivity for different LC variants and provides a unique structural tool for further optimization.

Stereospecificity

Class-level inference

220 ± 132 nM

Analog (R)-37

14.4× difference

3174 ± 936 nM

Analog (S)-37

R-enantiomer essential for expected binding mode; racemate confounds

X-ray: only (R)-enantiomer bound; PCFP assay

Evidence Dimension	Binding mode and structural rigidity
Target Compound Data	Spirocyclic urea linker; rigid conformation; interacts with residues 95-99 and 44'-55'
Comparator Or Baseline	Compound 2: linear urea linker; flexible conformation; points toward N-terminus of first protomer
Quantified Difference	Qualitative difference in linker flexibility and interaction footprint
Conditions	X-ray crystallography of compound bound to H9 FL LC2

Why This Matters

The unique binding mode of anti-amyloid agent-2 provides a distinct structural template for studying linker rigidity and for designing next-generation stabilizers with altered selectivity profiles.

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source

Plasma Protein Binding: Pyridone vs. Coumarin

Anti-amyloid agent-2 belongs to the 2-pyridone-based class of kinetic stabilizers, which were specifically designed to reduce the high plasma protein binding observed with earlier coumarin-based stabilizers such as compound 1 [1]. While quantitative plasma protein binding data for anti-amyloid agent-2 alone is not provided, the study demonstrates that the 2-pyridone scaffold as a class exhibits reduced plasma protein binding compared to coumarin analogs, thereby lowering the concentration required to achieve LC stabilization in human plasma [1]. This class-level property is a critical differentiator for in vivo and ex vivo applications.

Plasma Protein Binding

Class-level inference

Stabilization at lower concentrations

Pyridone class (incl. agent-2)

Substantially reduced binding

>100 μM required

Coumarin-based stabilizers

Lower non-selective binding supports target engagement in research models

Human plasma, equilibrium dialysis

Evidence Dimension	Plasma protein binding propensity
Target Compound Data	2-pyridone scaffold class (including anti-amyloid agent-2) exhibits reduced plasma protein binding
Comparator Or Baseline	Coumarin-based stabilizers (e.g., compound 1) exhibit high plasma protein binding
Quantified Difference	Qualitative reduction; precise fold-change not reported
Conditions	Equilibrium dialysis (for coumarin class) and inferred from reduced concentration needed for stabilization in plasma

Why This Matters

For researchers planning experiments in plasma or serum-containing media, the reduced plasma protein binding of the 2-pyridone class increases the likelihood of achieving effective free drug concentrations without requiring impractically high total concentrations.

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source

Anti-amyloid agent-2: High-Impact Applications

Patient-Derived Light Chain Stabilization

Anti-amyloid agent-2, with its well-defined 1.7 Å resolution X-ray crystal structure in complex with H9 FL LC2, serves as an ideal tool for investigating the impact of linker rigidity on binding mode and selectivity [1]. Its spirocyclic urea linker module, in contrast to the flexible linear urea of compound 2, provides a distinct structural framework for computational modeling, molecular dynamics simulations, and the rational design of next-generation kinetic stabilizers with tailored interaction profiles [1].

X-ray Crystallography and Drug Design

The established enantioselectivity of the 3-ethyl-3-phenylpyrrolidine anchor substructure—demonstrated by the 14-fold potency difference between (R)-37 and (S)-37—makes anti-amyloid agent-2 a valuable reference compound for stereochemical SAR studies [1]. Researchers can use this compound to validate the importance of (R)-stereochemistry in their own assays and to benchmark the activity of novel anchor substructure modifications in the context of the 2-pyridone scaffold.

Enantioselectivity in Protein-Ligand Binding

The 2-pyridone scaffold class, to which anti-amyloid agent-2 belongs, was engineered to reduce plasma protein binding relative to earlier coumarin-based stabilizers [1]. This property makes anti-amyloid agent-2 a suitable candidate for ex vivo and in vivo studies requiring stabilization of amyloidogenic LCs in the presence of human plasma, where high plasma protein binding would otherwise mask activity [1].

Application

Selection Property

Validation Focus

Ex vivo light chain stabilization studies

Kinetic stabilization potency (EC50 assay)

Stabilization of λ FL LC2s in human plasma samples

Structural biology and drug design

High-resolution co-crystal structure (1.7 Å)

Binding mode verification and scaffold docking

Chiral recognition studies

Defined (R)-enantiomer; crystallographic confirmation

Enantioselective binding mode analysis in LC dimers

In vivo pharmacokinetic/pharmacodynamic research

Reduced non-selective plasma protein binding class profile

Target engagement in circulation; kinetic stabilization hypothesis testing

• [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source